1-(2,5-dichlorobenzoyl)-3,5-bis(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol

• IUPAC Name: [3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-(2,5-dichlorophenyl)methanone
• InChI: InChI=1S/C12H8Cl2F4N2O2/c13-5-1-2-7(14)6(3-5)10(21)20-12(22,11(17)18)4-8(19-20)9(15)16/h1-3,9,11,22H,4H2
• InChI Key: GAVQOIRBKRARJW-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NN(C1(C(F)F)O)C(=O)C2=C(C=CC(=C2)Cl)Cl)C(F)F
• Molecular Formula: C12H8Cl2F4N2O2
• Molecular Weight: 359.10 g/mol

Description

1-(2,5-dichlorobenzoyl)-3,5-bis(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol, commonly known as DFP-10825, is a novel small molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been shown to possess a unique combination of properties that make it a promising candidate for the treatment of various diseases.

Mechanism of Action

DFP-10825 exerts its pharmacological effects by targeting specific molecular pathways. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in the inflammatory response. Additionally, DFP-10825 has been shown to inhibit the replication of certain viruses by targeting viral proteases.
Biochemical and Physiological Effects:
DFP-10825 has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, DFP-10825 has been shown to induce apoptosis in cancer cells by activating specific signaling pathways. The compound has also been shown to have antiviral effects by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

DFP-10825 has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it suitable for in vitro studies. Additionally, the compound has been shown to be stable under a range of conditions, making it suitable for use in various experimental settings. However, one limitation of DFP-10825 is that it has low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

DFP-10825 is a promising compound that has the potential to be developed into a therapeutic agent for various diseases. Future research could focus on optimizing the synthesis of the compound to improve yields and purity. Additionally, further studies could be conducted to investigate the pharmacokinetics and toxicology of DFP-10825. The compound could also be tested in clinical trials to evaluate its safety and efficacy in humans. Finally, future research could focus on identifying other potential therapeutic applications for DFP-10825.

Synthesis Methods

The synthesis of DFP-10825 involves the reaction of 2,5-dichlorobenzoyl chloride with difluoromethylpyrazole in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium hydroxide to yield the final product. The synthesis of DFP-10825 has been optimized to provide high yields and purity.

Scientific Research Applications

DFP-10825 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. The compound has been tested on various cell lines and animal models, and has demonstrated promising results in preclinical studies.